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Abstract

Umi-77 is a potent and selective small-molecule inhibitor of the anti-apoptotic protein Myeloid
cell leukemia-1 (Mcl-1).[1][2][3][4][5] As a member of the Bcl-2 family, Mcl-1 is a key regulator
of apoptosis and a validated target in various malignancies, particularly pancreatic cancer.[3][6]
Umi-77 binds to the BH3-binding groove of Mcl-1, disrupting its interaction with pro-apoptotic
proteins like Bax and Bak, thereby triggering the intrinsic apoptotic pathway.[3][6] This
document provides a detailed overview of the molecular structure, chemical properties, and
biological activity of Umi-77, including its mechanism of action, relevant signaling pathways,
and comprehensive experimental protocols. Recent findings on its role in mitophagy and DNA
damage repair are also discussed.

Molecular Structure and Chemical Properties

Umi-77, with the chemical name 2-[4-[(4-bromophenyl)sulfonylamino]-1-hydroxynaphthalen-2-
yl]sulfanylacetic acid, is a synthetic small molecule developed through structure-based
modifications of a lead compound.[2][3][6]
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Property Value Reference
Molecular Formula C1sH14BrNOsS:2 [21[7]
Molecular Weight 468.34 g/mol [1][2]

CAS Number 518303-20-3 [2]

) OC(CSc(cc(clc2cececl)NS(c(c
Canonical SMILES [2]
cl)ccclBr)(=0)=0)c20)=0

Soluble in DMSO (=>23.4
Solubility mg/mL) and Ethanol (7.2 [2]

mg/mL). Insoluble in water.

Appearance Solid [2]

Storage Store at -20°C [2]

Mechanism of Action and Signaling Pathways

Umi-77 functions as a BH3 mimetic, selectively binding to the BH3-binding groove of Mcl-1.[3]
[6] This competitive binding disrupts the heterodimerization of Mcl-1 with the pro-apoptotic
proteins Bax and Bak.[3][6] The release of Bax and Bak from Mcl-1 sequestration leads to their
activation and subsequent mitochondrial outer membrane permeabilization (MOMP), triggering
the intrinsic apoptotic cascade.

Apoptosis Induction Pathway

The primary mechanism of action of Umi-77 is the induction of apoptosis via the intrinsic
pathway.
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Cell Treatment and Lysis

Treat cells with Umi-77 or vehicle control

Lyse cells to obtain protein extracts

Co-Immunoprecipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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